8-(3,4-diethoxybenzoyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 8-(3,4-diethoxybenzoyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C20H27N3O5/c1-5-27-15-8-7-14(13-16(15)28-6-2)17(24)23-11-9-20(10-12-23)18(25)21(3)19(26)22(20)4/h7-8,13H,5-6,9-12H2,1-4H3
• InChI Key: ZWHMHAGDXIRGTN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)N2CCC3(CC2)C(=O)N(C(=O)N3C)C)OCC
• Molecular Formula: C20H27N3O5
• Molecular Weight: 389.4 g/mol

Description

The compound “8-(3,4-diethoxybenzoyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione” is a complex organic molecule. It is related to the class of compounds known as spirohydantoins. Spirohydantoins are a class of heterocyclic compounds that have been shown to have various applications in the chemical and pharmaceutical industries.

Synthesis Analysis

The synthesis of related compounds involves multi-step reaction sequences. For instance, the synthesis of spirotetramat, a related compound, involves catalytic hydrogenation, oxidation, and Bucherer–Bergs reaction with 4-methoxycyclohexan-1-one as raw material. The overall yield of spirotetramat was 20.4%. The synthesis of another related compound, 1-methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione, was achieved in three steps with an overall yield of 60%.

Molecular Structure Analysis

The molecular structure of these types of compounds can be complex. For example, the stereochemistry of the Bucherer-Bergs reaction, which is used in the synthesis of related compounds, is determined by the high stereodirecting nucleophilic attack of the first CN-particle on the carbonyl group of piperidine-4-one.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds can be complex and involve multiple steps. For example, the synthesis of spirotetramat involves a multi-step reaction sequence including hydrolysis, esterification, acylation, intramolecular condensation, and O-acylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can vary. For example, spirotetramat is known for its high activity, low dosage, broad-spectrum insecticidal efficacy, and environmental safety.

Scientific Research Applications

Opioid Receptor Agonist

. .

Drug Discovery

. .

Catalysis

. .

Material Synthesis

. .

Biological Applications

Spiro compounds and their derivatives, which include “8-(3,4-diethoxybenzoyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione”, have been extensively studied due to their diverse biological applications. .

Chemical Research

. .

Future Directions

The future directions for these compounds could involve optimizing the conditions and reducing the synthetic cost of their production. Furthermore, they could have prominent applications and market prospects due to their unique properties.

Mechanism of Action

Target of Action

The primary target of 8-(3,4-diethoxybenzoyl)-1,3-dimethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is the Receptor-interacting protein kinase 1 (RIPK1) . RIPK1 is a key component in the necroptosis signaling pathway, a type of programmed cell death . This compound has also been identified as a novel δ Opioid Receptor-Selective Agonist .

Mode of Action

This compound acts as an inhibitor of RIPK1 . It binds to the hydrophobic pocket of RIPK1, forming T-shaped π–π interactions with His136 . This interaction inhibits the kinase activity of RIPK1, thereby preventing the initiation of necroptosis .

Biochemical Pathways

The inhibition of RIPK1 affects the necroptosis signaling pathway . Necroptosis is a form of programmed cell death that is involved in various pathophysiological disorders, including inflammatory, neurodegenerative, infectious, and malignant diseases . The inhibition of RIPK1 prevents the activation of downstream components of the necroptosis pathway, such as RIPK3 and mixed lineage kinase domain-like protein (MLKL) .

Result of Action

The inhibition of RIPK1 by this compound prevents the initiation of necroptosis, thereby potentially preventing or reducing the severity of diseases associated with this form of cell death . As a δ Opioid Receptor-Selective Agonist, it may also have potential applications in the treatment of neurological and psychiatric disorders .